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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate and essential

information for the safe handling and disposal of 1,5-Diphenylcarbazone, presented to build

trust and provide value beyond the product itself.

Chemical Profile:

Property Value

Chemical Name 1,5-Diphenylcarbazone

Synonyms Diphenylcarbazone

CAS Number 538-62-5

Molecular Formula C13H12N4O

Molecular Weight 240.26 g/mol [1]

Appearance Orange powder[1]

Hazards

Causes skin and eye irritation.[1][2] May be

harmful if swallowed or inhaled.[1] It is a

flammable solid.[1]
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When handling 1,5-Diphenylcarbazone, the following personal protective equipment is

essential to ensure personal safety:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1][3]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[1] Nitrile rubber gloves with a

thickness greater than 0.11 mm are recommended, offering a breakthrough time of over

480 minutes. Always inspect gloves before use and use a proper glove removal technique.

Clothing: A lab coat or other protective clothing should be worn to prevent skin exposure.

[1][4]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[1] In case of insufficient ventilation, wear suitable respiratory

equipment.[4]

Operational Plan for Handling
A systematic approach is crucial for safely handling 1,5-Diphenylcarbazone in a laboratory

setting.

1. Engineering Controls:

Work in a well-ventilated area.[1][5] Facilities should be equipped with an eyewash station

and a safety shower.[1] Use local exhaust ventilation to keep airborne concentrations low.[1]

[4]

2. Handling Procedures:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]
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Keep the container tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing and reducing agents.[1]

3. First Aid Measures:

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

After Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[1]

After Inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

After Ingestion: Do NOT induce vomiting unless directed by medical personnel. Never give

anything by mouth to an unconscious person. Get medical aid.[1]

Disposal Plan
Proper disposal of 1,5-Diphenylcarbazone and its containers is critical to prevent

environmental contamination and ensure safety.

Waste Disposal: Dispose of this chemical by offering surplus and non-recyclable solutions to

a licensed disposal company.[2] Waste material must be disposed of in accordance with

national and local regulations.[2][6] Do not mix with other waste.[2][6]

Container Disposal: Handle un-cleaned containers like the product itself.[2][6] Do not

pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,

or open flames as they may retain product residue.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills:
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Remove all sources of ignition.[1]

Clean up spills immediately, observing precautions in the Protective Equipment section.[1]

Use a non-sparking tool to scoop up the material and place it into a suitable container for

disposal.[1]

Avoid generating dusty conditions.[1]

Major Spills:

Evacuate the area.[2]

Wear appropriate personal protective equipment.[1]

Prevent the spill from entering drains.[2]
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Caption: This diagram outlines the key steps and safety considerations for the handling and

disposal of 1,5-Diphenylcarbazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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